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Introduction

3-Cyanovinylcarbazole (CNVK) phosphoramidite is a modified nucleoside phosphoramidite
used in oligonucleotide synthesis. Its incorporation into DNA or RNA strands allows for ultrafast
and reversible photo-cross-linking to pyrimidine bases upon irradiation with UV light. This
unique property makes CNVK a valuable tool for various applications, including the study of
nucleic acid interactions, photochemical regulation of gene expression, and the development of
nucleic acid-based therapeutics.[1][2][3][4][5] This document provides detailed application
notes and protocols for the standard coupling procedure of CNVK phosphoramidite.

Key Features of CNVK Phosphoramidite

» Ultrafast Photo-cross-linking: CNVK enables rapid cross-linking to thymine or cytosine bases
in seconds upon irradiation at 365 nm.[1][4]

e Reversible Cross-linking: The cross-link can be reversed by irradiation at 312 nm, typically
within 3 minutes, without causing significant damage to the DNA.[3][4]

o High Specificity: Cross-linking occurs specifically with pyrimidine bases (thymine and
cytosine), while purine bases remain unreactive.[3][6]
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o Compatibility: CNVK phosphoramidite can be incorporated into DNA and RNA strands using
standard automated oligonucleotide synthesis protocols.[1][2]

Experimental Protocols
Phosphoramidite Preparation

Proper handling and preparation of the CNVK phosphoramidite are crucial for successful
coupling.

o Storage: Store CNVK phosphoramidite at -10 to -30°C in a dry, dark environment under an
inert atmosphere (e.g., Argon).[4][6] It is a light-sensitive material.[4][6]

 Dissolution: Dissolve the CNVK phosphoramidite in anhydrous acetonitrile to the desired
concentration, typically between 0.05 M and 0.1 M.[7] For optimal performance, use a
concentration of 0.1 M.[7] Ensure the solvent has a low water content (<30 ppm).[7]

Automated Oligonucleotide Synthesis

The following protocol outlines the key steps for incorporating CNVK phosphoramidite using a
standard automated DNA/RNA synthesizer. The process follows the four main steps of
phosphoramidite chemistry: deblocking, coupling, capping, and oxidation.[8][9]

Recommended Reagents and Conditions:
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Step Reagent/Parameter Recommendation Notes
For modified
phosphoramidites, a
Regular coupling longer coupling time
Coupling Time - times are suggested. (e.g., 5-15 minutes)
[1112113114] may be beneficial to
ensure high coupling
efficiency.[7]
Standard activators
) used in The choice of
) Tetrazole or its ) ) ) )
Activator o oligonucleotide activator can influence
derivatives ) ) ) o
synthesis are suitable.  coupling efficiency.[8]
[10][11]
This minimizes
The use of UltraMILD o
potential side
UltraMILD dA, dC, dG, and dT )
Monomers reactions and
Phosphoramidites monomers is o
simplifies the
preferred.[1][2][3][4] )
deprotection step.
Use UltraMild Cap Mix
Ato prevent the
] ] ] exchange of the iPr-
Capping UltraMild Cap Mix A

Pac group on
UltraMILD dG.[1][2][3]

[4]

Deprotection and Cleavage

The deprotection strategy depends on whether standard or UltraMILD phosphoramidites were

used during synthesis.
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Monomer Type Deprotection Reagent Conditions

0.05M Potassium Carbonate in
UltraMILD Reagents 4 hours at Room Temperature
Methanol

30% Ammonium Hydroxide 2 hours at Room Temperature

] ) 24-36 hours at Room
Standard Reagents Ammonium Hydroxide
Temperature

Table 1: Deprotection Conditions for Oligonucleotides Containing CNVK.[1][2][3][4]

Data Presentation

Quantitative Data on Photo-cross-linking:

o Time for Time for
Irradiation Reversal
Target Base Complete Complete
Wavelength Lo Wavelength
Cross-linking Reversal
Thymine 366 nm 1 second 312 nm 3 minutes
Cytosine 366 nm 25 seconds 312 nm 3 minutes

Table 2: Photo-cross-linking and Reversal Parameters for CNVK.[3][4]

Mandatory Visualizations

Oligonucleotide Synthesis Cycle

Stabilize backbone

1. Ded’ocking Free 5-OH Chain elongation 3. Capping Prevent side products 4. Oxidation
(Remove 5-DMT group) (Block unreacted 5'-OH groups) (P(11) to P(V))
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Click to download full resolution via product page

Caption: Workflow of the automated oligonucleotide synthesis cycle for incorporating CNVK
phosphoramidite.
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Caption: The reversible photo-cross-linking mechanism of CNVK with a pyrimidine base.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15140440#standard-coupling-procedure-for-cnvk-
phosphoramidite]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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